Cas no 32793-37-6 ((e)-2-methylbut-2-enamide)

(e)-2-methylbut-2-enamide structure
(e)-2-methylbut-2-enamide structure
Product Name:(e)-2-methylbut-2-enamide
CAS No:32793-37-6
MF:C5H9NO
MW:99.1310613155365
CID:917261
PubChem ID:6367959
Update Time:2025-04-19

(e)-2-methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (e)-2-methylbut-2-enamide
    • 32793-37-6
    • NSC240557
    • tiglicamide
    • DTXSID50422874
    • NSC-240557
    • BDBM50226192
    • CHEMBL53752
    • Inchi: 1S/C5H9NO/c1-3-4(2)5(6)7/h3H,1-2H3,(H2,6,7)/b4-3+
    • InChI Key: KFTHUBZIEMOORC-ONEGZZNKSA-N
    • SMILES: O=C(/C(/C)=C/C)N

Computed Properties

  • Exact Mass: 99.06847
  • Monoisotopic Mass: 99.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09
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